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Aumitin: Mechanism and Experimental Data

The discovery and characterization of Aumitin are documented in a 2018 study [1]. The tables below

summarize the key quantitative findings and the experimental methods used to obtain them.

Table 1: Summary of Quantitative Data on Aumitin [1]

Measurement Parameter
Experimental
System

Result (IC₅₀) Key Finding

Autophagy Inhibition
(Starvation-induced)

MCF-7 cells 0.12 ± 0.07

µM

Potently inhibits autophagic

flux.

Autophagy Inhibition
(Rapamycin-induced)

MCF-7 cells 0.24 ± 0.20

µM

Acts downstream of mTOR.

Mitochondrial Resp.
Inhibition

HeLa cells 0.11 ± 0.21

µM

Strongly suppresses oxygen

consumption.

Mitochondrial Resp.
Inhibition

MCF-7 cells 0.44 ± 0.11

µM

Effect is consistent across cell

lines.

Complex I Inhibition (NADH-

CoQ reductase assay)

Isolated

mitochondria

Significant

inhibition

Directly targets and inhibits

mitochondrial Complex I.
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Table 2: Key Experimental Protocols for Aumitin [1]

Experimental
Method

Key Details Purpose

High-Content
Autophagy
Screening

MCF-7 cells stably expressing eGFP-LC3.
Autophagy induced by starvation or

rapamycin.

Phenotypic identification of
novel autophagy inhibitors.

Western Blot
Analysis

Monitoring LC3-I to LC3-II lipidation and

p62/SQSTM1 degradation.

Confirmation of autophagic

flux inhibition.

Seahorse XF
Analyzer Assay

Measurement of Oxygen Consumption Rate

(OCR) and Extracellular Acidification Rate
(ECAR) in live cells.

Assessment of mitochondrial

respiration vs. glycolytic
activity.

Semi-Intact Cell
Respiration Assay

Plasma membrane permeabilized with
digitonin; specific substrates fed to individual

mitochondrial complexes.

Identification of the specific
mitochondrial complex being

targeted.

In Vitro Complex I
Activity Assay

Measurement of NADH-coenzyme Q

reductase activity in isolated mitochondria.

Direct confirmation of

Complex I inhibition.

The Challenge of Comparing with Autophinib

While the same 2018 study that describes Aumitin explicitly states that Autophinib "did not modulate

mitochondrial respiration" [1], specific quantitative OCR data or detailed protocols for this negative finding

were not fully elaborated in the search results. Therefore, a direct, data-to-data comparison is not currently

possible.

The following diagram illustrates the distinct mechanisms of action for both compounds based on the

available information.
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As the diagram shows, Aumitin and Autophinib inhibit autophagy through fundamentally different primary

targets.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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